(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(2,5-dichlorophenyl)furan-2-yl]prop-2-enamide

• IUPAC Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(2,5-dichlorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H10Cl3F3N2O2/c22-13-2-5-16(23)15(9-13)19-6-3-14(31-19)7-11(10-28)20(30)29-18-8-12(21(25,26)27)1-4-17(18)24/h1-9H,(H,29,30)/b11-7+
• InChI Key: OIZZLHGPACYBOB-YRNVUSSQSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)C#N)Cl
• Isomeric SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)/C#N)Cl
• Molecular Formula: C21H10Cl3F3N2O2
• Molecular Weight: 485.7 g/mol

Description

The compound “(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(2,5-dichlorophenyl)furan-2-yl]prop-2-enamide” is a complex organic molecule. It contains several functional groups and aromatic rings, including a trifluoromethyl group, a cyano group, and a furan ring.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, each requiring specific reagents and conditions. Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a trifluoromethyl group, a cyano group, and a furan ring. These groups are attached to phenyl rings, which are aromatic rings consisting of six carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups offers various sites for chemical reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could enhance the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as an active ingredient in a pharmaceutical drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this compound requires appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for detailed information on its hazards, safe handling procedures, and emergency response measures.